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Introduction

Dicarboxylic acids (DCAs) are a class of organic molecules containing two carboxylic acid
functional groups. They are key intermediates in various metabolic pathways, including fatty
acid oxidation and the tricarboxylic acid (TCA) cycle.[1][2] The accurate quantification of DCAs
in biological matrices such as plasma, serum, and urine is crucial for the study of metabolic
disorders, biomarker discovery, and monitoring disease progression.[3][4] Liquid
chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for
DCA analysis due to its high sensitivity, selectivity, and throughput.[5]

This document provides detailed protocols for the quantification of dicarboxylic acids using LC-
MS/MS, including methods with and without chemical derivatization.

Analytical Challenges and Strategies

The analysis of dicarboxylic acids by LC-MS/MS presents challenges due to their high polarity,
which results in poor retention on conventional reversed-phase chromatography columns, and
inefficient ionization by electrospray ionization (ESI). To overcome these issues, two primary
strategies are employed:

o Derivatization: Chemical derivatization is a common approach to decrease the polarity of
DCAs and improve their ionization efficiency. Two effective methods are:
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o Esterification: This method involves converting the carboxylic acid groups into esters,
typically using butanolic HCI to form dibutyl esters. This derivatization enhances
chromatographic retention and allows for sensitive detection in positive ion mode ESI.[3]

[4]

o Charge-Reversal Derivatization: This technique utilizes reagents like phenylenediamine to
introduce a readily ionizable group with a positive charge, significantly enhancing
sensitivity.[6]

o No Derivatization: Direct analysis of underivatized DCAs is also possible, often employing
specialized chromatography columns or mobile phase conditions to achieve sufficient
retention and separation.[7]

Experimental Protocols

This section details the methodologies for the quantification of dicarboxylic acids in biological
samples using LC-MS/MS.

Protocol 1: Quantification of Dicarboxylic Acids by
Esterification

This protocol is particularly suitable for the high-throughput analysis of short-chain dicarboxylic
acids like methylmalonic acid (MMA) and its isomer succinic acid.[3][4]

1. Sample Preparation
 Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 pL of serum, plasma, or urine.

« Internal Standard Spiking: Add the internal standard solution (e.g., deuterated MMA) to each
sample, calibrator, and quality control sample.

o Extraction: Add 500 pL of methyl-tert-butyl ether (MTBE) to each tube. Vortex vigorously for 1
minute.

o Centrifugation: Centrifuge the tubes at 13,000 x g for 5 minutes.

» Solvent Transfer: Transfer the upper organic layer to a new clean tube.
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Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

Derivatization: Add 100 pL of 3 M butanolic HCI to the dried extract. Seal the tubes and
incubate at 65°C for 20 minutes to form the dibutyl esters.

Final Evaporation: Evaporate the butanolic HCI to dryness under a stream of nitrogen at
40°C.

Reconstitution: Reconstitute the dried residue in 100 L of a suitable mobile phase mixture
(e.g., 80:20 Water:Methanol). Vortex to mix and transfer to an autosampler vial.

. LC-MS/MS Conditions

LC System: UHPLC system

Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Methanol with 0.1% Formic Acid

Gradient: A rapid gradient can be employed, starting at a low percentage of organic phase
and ramping up to elute the derivatized analytes.

Flow Rate: 0.4 mL/min

Injection Volume: 5 pL

Mass Spectrometer: Triple quadrupole mass spectrometer

lonization Source: Electrospray lonization (ESI) in positive ion mode

Detection Mode: Multiple Reaction Monitoring (MRM)

Protocol 2: Quantification of Dicarboxylic Acids by
Charge-Reversal Derivatization

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This method offers enhanced sensitivity for a broader range of carboxylic acid-containing
metabolites.[6]

1. Sample Preparation

» Protein Precipitation: For plasma or serum samples, perform protein precipitation by adding
3 volumes of cold acetonitrile containing internal standards. For urine samples, a dilution
step may be sufficient.[8][9]

» Centrifugation: Vortex the samples and then centrifuge to pellet the precipitated proteins.
e Supernatant Transfer: Transfer the supernatant to a new tube.

» Derivatization: Add the derivatization reagent (e.g., phenylenediamine-based reagent) and a
coupling agent. The reaction can be catalyzed by a base such as N,N-Diisopropylethylamine
(DIPEA). Incubate the mixture at 60°C for 30 minutes.

e Reaction Quenching: Stop the reaction by adding a small volume of formic acid.
» Final Centrifugation: Centrifuge the sample to pellet any precipitates.

o Transfer: Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions

e LC System: UHPLC system

e Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 um)

» Mobile Phase A: Water with 0.1% Formic Acid

» Mobile Phase B: Acetonitrile with 0.1% Formic Acid

o Gradient: A suitable gradient starting with a low percentage of organic phase, ramping up to
elute the derivatized analytes, followed by a wash and re-equilibration step.

e Flow Rate: 0.3 - 0.4 mL/min
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Injection Volume: 2-5 pL

Detection Mode: MRM

Mass Spectrometer: Triple quadrupole mass spectrometer

lonization Source: ESI in positive ion mode

Quantitative Data Summary

The following tables summarize the quantitative performance data for the LC-MS/MS analysis

of various dicarboxylic acids.

Table 1: Quantitative Performance for Methylmalonic Acid (MMA) Analysis

Parameter Value Reference
Linearity Up to 150 pmol/L [31[4]
Limit of Quantification (LOQ) 0.1 umol/L [3114]
Limit of Detection (LOD) 0.05 pmol/L [3114]
Imprecision <7.5% [31[4]

Table 2: Quantitative Performance for TCA Cycle Intermediates (including Succinic Acid)

Analyte Linearity (r?) LOD (nM) LOQ (nM) Reference
Succinic Acid >0.9998 <60 Not specified [10][11]
Fumaric Acid >0.9998 >60 Not specified [10][11]
Malic Acid >0.9998 <60 Not specified [10][11]

Table 3: Quantitative Performance for Various Dicarboxylic Acids with Phenylenediamine

Derivatization
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Analyte Linearity (ng/mL) LOD (ng/mL) Reference
Dicarboxylic Acids 0.1 - 10,000 as low as 0.01 [12]
Visualizations

Experimental Workflow
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Caption: General workflow for dicarboxylic acid quantification by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. byjus.com [byjus.com]

e 4. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative
measurement of methylmalonic acid in serum, plasma, and urine - PubMed
[pubmed.ncbi.nim.nih.gov]

» 5. benchchem.com [benchchem.com]

e 6. An Optimized Method for LC-MS-Based Quantification of Endogenous Organic Acids:
Metabolic Perturbations in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]

e 7. MMA & Succinic Acid in Plasma by LC—-MS | Phenomenex [phenomenex.com]

¢ 8. Characterization of LC-MS based urine metabolomics in healthy children and adults -
PMC [pmc.ncbi.nlm.nih.gov]

e 9. dergipark.org.tr [dergipark.org.tr]

e 10. Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic
Acid Cycle Intermediates in a Range of Biological Matrices - PMC [pmc.ncbi.nim.nih.gov]

e 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 12. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note: Quantification of Dicarboxylic Acids by
LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565743#Ic-ms-ms-method-for-dicarboxylic-acid-
guantification]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b565743?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Omega_oxidation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10214252/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10214252/
https://byjus.com/neet/omega-oxidation-of-fatty-acids/
https://pubmed.ncbi.nlm.nih.gov/11673368/
https://pubmed.ncbi.nlm.nih.gov/11673368/
https://pubmed.ncbi.nlm.nih.gov/11673368/
https://www.benchchem.com/pdf/Application_Note_Quantification_of_Succinic_Acid_in_Biological_Samples_using_LC_MS_MS_with_a_13C2_Labeled_Internal_Standard.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11172734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11172734/
https://www.phenomenex.com/documents/2020/11/24/17/25/lcmsms-analysis-of-underivitized-methylmalonic-acid-mma-and-succinic-acid-in-plasma-using-strataxaw
https://pmc.ncbi.nlm.nih.gov/articles/PMC9233480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9233480/
https://dergipark.org.tr/en/download/article-file/1389198
https://pmc.ncbi.nlm.nih.gov/articles/PMC5624170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5624170/
https://pdfs.semanticscholar.org/d6d0/2d3edc929704f9f0d51be710e4ce12e13d1a.pdf
https://www.researchgate.net/figure/Calibration-curves-linearity-limits-of-detection-LOD-and-limits-of-quantification_tbl1_353462155
https://www.benchchem.com/product/b565743#lc-ms-ms-method-for-dicarboxylic-acid-quantification
https://www.benchchem.com/product/b565743#lc-ms-ms-method-for-dicarboxylic-acid-quantification
https://www.benchchem.com/product/b565743#lc-ms-ms-method-for-dicarboxylic-acid-quantification
https://www.benchchem.com/product/b565743#lc-ms-ms-method-for-dicarboxylic-acid-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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